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Compound of Interest

Compound Name: 4-Bromo-1-butyne

Cat. No.: B1278893

An In-depth Technical Guide to the Solubility of 4-Bromo-1-butyne in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of 4-bromo-1-butyne, a key
intermediate in various organic syntheses. Understanding its solubility is crucial for reaction
optimization, purification, and formulation in drug development and chemical manufacturing.

Physicochemical Properties of 4-Bromo-1-butyne

A summary of the key physicochemical properties of 4-bromo-1-butyne is presented below.
These properties influence its solubility characteristics.
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Property Value Reference
Chemical Formula CaHsBr [1]
Molecular Weight 132.99 g/mol [2][3]
Appearance Colorless to light yellow liquid [1114]
Density 1.417 g/mL at 25 °C [2][5]
Boiling Point 110-118 °C [1][6]

Flash Point 24 °C (75 °F) [2][6]

Refractive Index

n20/D 1.481

[2][5]

Solubility Profile of 4-Bromo-1-butyne

While specific quantitative solubility data (e.g., in g/100 mL or mol/L) for 4-bromo-1-butyne in

a range of organic solvents is not extensively documented in publicly available literature,

qualitative descriptions indicate its general behavior. 4-Bromo-1-butyne is characterized as

being soluble in many common organic solvents but immiscible with water.[1][4][6] This is

consistent with the general principle that haloalkanes, while polar, are more soluble in organic

solvents than in water because they cannot form strong hydrogen bonds with water molecules.

[7181°]

The table below summarizes the available qualitative solubility information.

Solvent Qualitative Solubility Reference
Water Immiscible [41[6]
Chloroform Soluble / Slightly Soluble [1]14]
Methanol Slightly Soluble [1114]
Ethanol Soluble [1]

Acetone Soluble [1]
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Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, the following general experimental protocol for
determining the solubility of a liquid solute (like 4-bromo-1-butyne) in an organic solvent can
be adapted.

Obijective: To determine the saturation solubility of 4-bromo-1-butyne in a selected organic
solvent at a specific temperature.

Materials:

¢ 4-Bromo-1-butyne (solute)

» Selected organic solvent (e.g., acetone, dichloromethane, THF)
e Analytical balance

o Temperature-controlled shaker or water bath

e Volumetric flasks

o Pipettes

o Syringe filters (chemically resistant, e.g., PTFE)

e Gas chromatograph (GC) or other suitable analytical instrument
¢ Vials with screw caps

Methodology:

o Preparation of Saturated Solution:

o Add an excess amount of 4-bromo-1-butyne to a known volume of the organic solvent in
a sealed vial. The presence of a separate, undissolved phase of 4-bromo-1-butyne is
necessary to ensure saturation.
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o Place the vial in a temperature-controlled shaker or water bath set to the desired
experimental temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Collection and Preparation:

o After the equilibration period, cease agitation and allow the mixture to stand undisturbed at
the constant temperature for several hours to allow the undissolved solute to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pipette.

o Immediately filter the collected sample through a syringe filter into a pre-weighed
volumetric flask to remove any undissolved microdroplets.

o Determine the mass of the collected filtrate.

e Quantification:

o

Prepare a series of standard solutions of 4-bromo-1-butyne in the same solvent with
known concentrations.

o

Analyze the filtered sample and the standard solutions using a calibrated analytical
method, such as Gas Chromatography (GC) with a Flame lonization Detector (FID).

o

Construct a calibration curve from the analysis of the standard solutions.

[¢]

Determine the concentration of 4-bromo-1-butyne in the filtered sample by comparing its
response to the calibration curve.

o Data Calculation:

o Express the solubility in desired units, such as grams of solute per 100 mL of solvent (
g/100 mL) or moles of solute per liter of solution (mol/L).

Visualization of Experimental Workflow
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The following diagram illustrates the general workflow for determining and applying solubility
data in a research setting.
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Caption: Workflow for solubility determination and application.

Applications in Organic Synthesis

The solubility of 4-bromo-1-butyne in organic solvents is critical for its use as a reactant in
various chemical transformations. It is employed in the synthesis of:

e Macrocycles via cobalt-mediated [2+2+2] co-cyclotrimerization.[5]
e 2,4 5-trisubstituted oxazoles through gold-catalyzed cycloadditions.[5]

e 1,3,4-oxadiazoles via intramolecular 1,3-dipolar cycloaddition.[5]
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» Lactones bearing alkynes for reductive cyclization.[5]
e Substituted a-pyrones using gold-catalyzed coupling reactions.[5]

Effective dissolution in a suitable solvent is the first step to ensuring homogeneous reaction
conditions and achieving high yields in these synthetic procedures.

Safety and Handling

4-Bromo-1-butyne is a flammable liquid and is toxic if swallowed.[3][10] It may also cause an
allergic skin reaction.[3] Therefore, it should be handled in a well-ventilated fume hood with
appropriate personal protective equipment (PPE), including gloves and safety goggles.[2] It is
incompatible with strong oxidizing agents and should be stored in a refrigerator.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [solubility of 4-Bromo-1-butyne in organic solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278893#solubility-of-4-bromo-1-butyne-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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